2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95%

• IUPAC Name: 2-methoxy-4-(4-methylsulfonylphenyl)phenol
• InChI: InChI=1S/C14H14O4S/c1-18-14-9-11(5-8-13(14)15)10-3-6-12(7-4-10)19(2,16)17/h3-9,15H,1-2H3
• InChI Key: VPKHEIDAWHBSRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=C(C=C2)S(=O)(=O)C)O
• Molecular Formula: C14H14O4S
• DSSTOX Substance ID: DTXSID40685739
• Molecular Weight: 278.33 g/mol
• CAS RN: 1262001-52-4

Description

2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95% (2-M4MSPP) is a synthetic organic compound with a wide range of uses. It is used in the synthesis of various compounds, as a catalyst, and as a reagent in organic reactions. It has also been used in the development of pharmaceuticals, in the food and beverage industry, and in the manufacture of cosmetics. 2-M4MSPP is a versatile compound that has many potential applications.

Scientific Research Applications

2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, in the development of novel materials, and in the study of the structure and reactivity of organic molecules. It has also been used in the study of the mechanism of action of drugs, in the study of the biochemical and physiological effects of drugs, and in the study of the structure-activity relationships of drugs.

Mechanism of Action

2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95% has been used to study the mechanism of action of drugs. It has been found to be an effective inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs in the body. In addition, it has been used to study the effects of drugs on the human body, including their effects on the cardiovascular system, the nervous system, and the immune system.
Biochemical and Physiological Effects
2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95% has been used to study the biochemical and physiological effects of drugs. It has been found to be an effective inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs in the body. In addition, it has been used to study the effects of drugs on the human body, including their effects on the cardiovascular system, the nervous system, and the immune system.

Advantages and Limitations for Lab Experiments

2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95% has several advantages and limitations when used in laboratory experiments. One advantage is that it is highly soluble in a variety of solvents, making it easy to work with in the laboratory. Another advantage is that it is a relatively stable compound, making it suitable for long-term storage. However, 2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95% is also highly toxic and should be handled with care.

Future Directions

There are several potential future directions for the use of 2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95%. It could be used in the development of new pharmaceuticals, in the synthesis of new materials, and in the study of the structure and reactivity of organic molecules. In addition, it could be used to study the mechanism of action of drugs, to study the biochemical and physiological effects of drugs, and to study the structure-activity relationships of drugs. It could also be used in the development of cosmetics and in the food and beverage industry. Finally, it could be used to develop new methods for the synthesis of organic compounds.

Synthesis Methods

2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95% can be synthesized in a variety of ways, including through the reaction of 4-methylsulfonylphenol and 2-methoxybenzene. This reaction produces a mixture of 2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95% and 2-methoxy-4-(4-methylsulfonylphenyl)benzene. The two compounds can be separated using column chromatography or other methods.